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Introduction
Mitochondria, the powerhouses of the cell, are a major source of endogenous reactive oxygen

species (ROS) due to their role in oxidative phosphorylation.[1][2] This proximity makes

mitochondrial DNA (mtDNA) particularly susceptible to oxidative damage.[1][3] One of the most

common and mutagenic lesions arising from this damage is 7,8-dihydro-8-oxoguanine (8-

oxoG).[1][4] The accumulation of 8-oxoG in mtDNA is implicated in a wide range of pathologies,

including neurodegenerative diseases, cancer, and the aging process itself.[1][5][6] This

technical guide provides an in-depth overview of 8-oxoG adducts in mtDNA, from their

formation and repair to their pathological consequences, with a focus on quantitative data and

detailed experimental protocols.

Formation of 8-Oxoguanine in Mitochondrial DNA
The formation of 8-oxoG is a direct consequence of oxidative stress. ROS, such as the

hydroxyl radical (•OH), can attack the guanine base in mtDNA, leading to the formation of the

8-oxoG adduct.[7] This process is exacerbated by the fact that mtDNA is not protected by

histones and is located in close proximity to the electron transport chain, a primary site of ROS

production.[8]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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